N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H19ClN4O3S/c1-22-13(7-8-20-22)17(24)23(10-11-4-3-9-26-11)18-21-15-14(25-2)6-5-12(19)16(15)27-18/h5-8,11H,3-4,9-10H2,1-2H3
• InChI Key: UXARHSQPDSVBDL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N(CC2CCCO2)C3=NC4=C(C=CC(=C4S3)Cl)OC
• Molecular Formula: C18H19ClN4O3S
• Molecular Weight: 406.9 g/mol
• CAS No.: 1172461-84-5

Description

Molecular Structure Analysis

The compound contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 394.91. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the resources I have.

Scientific Research Applications

Synthesis and Characterization

Research efforts have focused on synthesizing novel compounds with variations in the benzothiazole and pyrazole moieties, aiming to explore their chemical properties and potential biological activities. For example, studies on the synthesis of novel derivatives involving benzothiazole and pyrazole groups have revealed a range of compounds with promising anti-inflammatory, analgesic, and antibacterial properties (Palkar et al., 2017). These compounds were designed to target specific biological pathways, offering insights into the therapeutic potential of such molecules.

Biological Activities

Compounds structurally related to "N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-5-carboxamide" have been evaluated for various biological activities. For instance, derivatives of benzothiazole and pyrazole have shown significant potential as COX-2 inhibitors, analgesics, and anti-inflammatory agents (Abu‐Hashem et al., 2020). Additionally, some derivatives exhibited promising cytotoxic activity against certain cancer cell lines, highlighting their potential in cancer therapy (Hassan et al., 2014).

Chemical Properties and Applications

The synthesis of novel compounds with the benzothiazole and pyrazole backbone has also led to the exploration of their chemical properties, including their optical and fluorescence characteristics. These properties are crucial for developing compounds for imaging and diagnostic purposes (Jiang et al., 2012). Moreover, the structural diversity and modification possibilities of these compounds offer vast potential in designing molecules with specific biological activities and physicochemical properties suitable for various scientific applications.

Safety and Hazards

The compound is not intended for human or veterinary use and is available for research use only. Specific safety and hazard information is not available in the resources I have.

Future Directions

The compound could be a subject of future research given the diverse biological activities exhibited by thiazole derivatives. Further studies could explore its potential applications in medicine, particularly in the development of new drugs with lesser side effects.

Mechanism of Action

Target of Action

The primary targets of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-N-[(oxolan-2-yl)methyl]-1H-pyrazole-5-carboxamide are currently unknown. The compound belongs to the benzothiazole class of molecules, which have been found to exhibit diverse biological activities

Mode of Action

Benzothiazole derivatives have been reported to interact with various biological targets, leading to changes in cellular processes

Biochemical Pathways

Benzothiazole derivatives have been associated with a range of biological activities, suggesting that they may interact with multiple pathways

Result of Action

Benzothiazole derivatives have been reported to exhibit a range of biological activities, including antimicrobial, antifungal, antiviral, and antitumor effects